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Compound of Interest

Compound Name: 2,3-Dihydro-1,4-benzodithiin

CAS No.: 6247-55-8

Cat. No.: B1209122

Get Quote

The 2,3-dihydro-1,4-benzodithiin scaffold is a heterocyclic motif characterized by a benzene

ring fused to a 1,4-dithiane ring. While less ubiquitous in literature than its oxygen-containing

analogue, 2,3-dihydro-1,4-benzodioxin, or its nitrogen-containing relatives like benzothiazines,

the inclusion of sulfur atoms imparts unique electronic and conformational properties.[1][2][3]

These properties, stemming from the larger atomic radius and different electronegativity of

sulfur compared to oxygen or nitrogen, make benzodithiins intriguing candidates for exploration

in medicinal and materials chemistry.[2] Derivatives of related sulfur-containing heterocycles

are known to possess a wide range of biological activities, including anti-inflammatory,

antimicrobial, and antitumor properties.[2]

This guide provides a comprehensive overview of the core physicochemical properties of 2,3-
dihydro-1,4-benzodithiin. We will delve into its structural and spectroscopic characteristics,

solubility, lipophilicity, and thermal stability. Furthermore, this document furnishes detailed, field-

proven experimental protocols for its characterization, offering researchers and drug

development professionals a foundational understanding of this promising molecular scaffold.
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Section 1: Molecular Structure and Core
Physicochemical Properties
The fundamental identity of a chemical compound is defined by its structure and core physical

constants. These parameters govern its behavior in both chemical reactions and biological

systems.

Molecular Structure
The structure consists of a planar benzene ring fused to a six-membered dithiane ring, which

typically adopts a non-planar conformation to minimize steric strain.

Caption: Molecular structure of 2,3-Dihydro-1,4-benzodithiin.

Core Physicochemical Data
Direct, extensively published experimental data for the parent 2,3-dihydro-1,4-benzodithiin is

limited. Therefore, data for the well-characterized oxygen analogue, 2,3-dihydro-1,4-

benzodioxin (CAS 493-09-4), is provided below as a reliable benchmark.[4][5] The properties of

the dithiin derivative are expected to follow similar trends, with notable differences arising from

the presence of sulfur.
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Property
Value (2,3-Dihydro-
1,4-benzodithiin)

Value (Analogue:
2,3-Dihydro-1,4-
benzodioxin)

Source

Molecular Formula C₈H₈S₂ C₈H₈O₂ -

Molecular Weight 168.28 g/mol 136.15 g/mol [4]

Normal Melting Point

(Tfus)
Data not available 290.66 K (17.51 °C) [5]

Normal Boiling Point

(Tboil)
Data not available 483.68 K (210.53 °C) [5]

Octanol/Water

Partition Coeff. (logP)
Predicted to be > 1.46 1.458 [5]

Aqueous Solubility

(logS)

Predicted to be <

-1.61
-1.61 (mol/L) [5]

Critical Temperature

(Tc)
Data not available 720.55 K [5]

Critical Pressure (Pc) Data not available 4444.44 kPa [5]

Causality Insight: The replacement of oxygen with sulfur atoms is expected to increase the

molecular weight, boiling point, and lipophilicity (logP) due to sulfur's larger size, greater

polarizability, and lower electronegativity.

Section 2: Spectroscopic and Chromatographic
Characterization
A robust analytical workflow is essential for confirming the identity, purity, and structure of a

synthesized compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C493094&Mask=80
https://www.chemeo.com/cid/65-137-8/1-4-Benzodioxin-2-3-dihydro
https://www.chemeo.com/cid/65-137-8/1-4-Benzodioxin-2-3-dihydro
https://www.chemeo.com/cid/65-137-8/1-4-Benzodioxin-2-3-dihydro
https://www.chemeo.com/cid/65-137-8/1-4-Benzodioxin-2-3-dihydro
https://www.chemeo.com/cid/65-137-8/1-4-Benzodioxin-2-3-dihydro
https://www.chemeo.com/cid/65-137-8/1-4-Benzodioxin-2-3-dihydro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification Physicochemical Analysis Data Output

Synthesized Compound Column Chromatography / Recrystallization Structural Identity
(NMR, MS, IR)

Purity Assessment
(HPLC, TLC)

Thermal Properties
(DSC, TGA) Characterized Compound Profile

Click to download full resolution via product page

Caption: General workflow for the physicochemical characterization of a target compound.

Spectroscopic Identification
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

structural elucidation.

¹H NMR: For 2,3-dihydro-1,4-benzodithiin, one would expect signals in the aromatic

region (approx. 6.8-7.2 ppm) corresponding to the four protons on the benzene ring. The

four protons of the dithiane ring would appear as a multiplet in the aliphatic region (approx.

3.0-3.5 ppm). The specific chemical shifts and coupling constants provide definitive

structural information.[1]

¹³C NMR: The spectrum would show distinct signals for the aromatic carbons (115-150

ppm) and the aliphatic carbons of the dithiane ring (approx. 25-35 ppm).

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups. The

spectrum for this scaffold would be characterized by C-H stretching vibrations for the

aromatic ring (above 3000 cm⁻¹) and the aliphatic ring (below 3000 cm⁻¹), C=C stretching

from the aromatic ring (~1450-1600 cm⁻¹), and C-S stretching vibrations in the fingerprint

region. The NIST database provides a reference IR spectrum for the analogous 2,3-dihydro-

1,4-benzodioxin.[4]

Mass Spectrometry (MS): MS provides the molecular weight and fragmentation pattern.

Electron ionization (EI) would yield a molecular ion peak (M⁺) at m/z = 168, confirming the

molecular formula.

Chromatographic Purity Assessment
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Thin-Layer Chromatography (TLC): TLC is a rapid and effective method for monitoring

reaction progress and assessing the purity of fractions during purification.[6] The choice of

solvent system (e.g., ethyl acetate/hexane) is critical for achieving good separation.

High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for

quantitative purity analysis. A reverse-phase C18 column with a mobile phase gradient of

water and a polar organic solvent (like acetonitrile or methanol) is typically employed for this

class of compounds.[7] UV detection is suitable due to the presence of the chromophoric

benzene ring.

Section 3: Key Parameters for Drug Development
Solubility
The benzodithiin scaffold is inherently hydrophobic due to its aromatic ring and non-polar C-S

and C-H bonds. Consequently, it is expected to have very low solubility in water but good

solubility in common organic solvents such as dichloromethane (DCM), chloroform, acetone,

and ethyl acetate.[8] This property is a critical consideration in formulation and bioavailability

studies.

Lipophilicity (LogP)
The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity, which

heavily influences its absorption, distribution, metabolism, and excretion (ADME) profile. The

LogP value for the oxygen analogue is 1.458.[5] Given that sulfur is less electronegative and

more polarizable than oxygen, 2,3-dihydro-1,4-benzodithiin is predicted to be more lipophilic,

with a LogP value greater than its dioxin counterpart. This suggests a potential for good

membrane permeability but may also carry a risk of non-specific binding and metabolic

instability.

Thermal Stability
Thermal analysis, using techniques like Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA), is crucial for determining a compound's melting point,

decomposition temperature, and overall stability. For example, a highly substituted derivative,

2,3-dihydro-5,6,7,8-tetranitro-1,4-benzodioxine, exhibits a high melting point of 286 °C and

decomposes between 290–329 °C, indicating significant thermal stability of the core ring
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system.[9] The benzodithiin scaffold is expected to possess comparable or slightly lower

thermal stability, as C-S bonds are generally weaker than C-O bonds.

Section 4: Experimental Protocols
The following protocols are standardized methodologies applicable for the characterization of

2,3-dihydro-1,4-benzodithiin.

Protocol 4.1: NMR Spectroscopic Analysis
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural confirmation.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of the purified compound and dissolve it in

approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of

solvent is critical; CDCl₃ is suitable for most non-polar compounds, while DMSO-d₆ is used

for more polar analogues.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard

for chemical shift referencing (0.00 ppm).

Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup: Place the tube in the NMR spectrometer. Shim the magnetic field to

ensure homogeneity.

Acquisition: Acquire the ¹H spectrum (typically 16-32 scans) and the ¹³C spectrum

(typically 1024 or more scans, depending on concentration).

Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier

transformation, phase correction, and baseline correction.

Interpretation: Integrate the ¹H signals to determine proton ratios and analyze chemical

shifts and coupling patterns to assign the structure.

Protocol 4.2: HPLC Purity Determination
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Objective: To determine the purity of the compound with high accuracy.

Methodology:

Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g.,

acetonitrile) at a concentration of approximately 1 mg/mL. Prepare a working solution by

diluting the stock to ~0.1 mg/mL with the mobile phase.

Instrumentation:

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

Detector: UV-Vis detector set to an appropriate wavelength (e.g., 254 nm).

Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Gradient: Start with a low percentage of Mobile Phase B (e.g., 10%) and linearly

increase to a high percentage (e.g., 95%) over 15-20 minutes. Hold at high organic

content for 2-3 minutes to elute all components, then return to initial conditions to re-

equilibrate the column.

Analysis: Integrate the area of all peaks in the chromatogram. The purity is calculated as

the area of the main peak divided by the total area of all peaks, expressed as a

percentage.

Conclusion
2,3-Dihydro-1,4-benzodithiin represents a valuable heterocyclic scaffold with distinct

physicochemical properties conferred by its sulfur atoms. It is a hydrophobic, thermally stable

molecule whose identity and purity can be rigorously confirmed through a standard suite of
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analytical techniques including NMR, MS, and HPLC. While empirical data on the parent

compound is emerging, the well-documented properties of its analogues provide a strong

predictive foundation for its behavior. The insights and protocols detailed in this guide are

intended to empower researchers to confidently synthesize, characterize, and deploy this

versatile scaffold in the pursuit of novel therapeutics and advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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